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Compound of Interest

Compound Name: 2-tert-Butylbenzoyl chloride

Cat. No.: B107604 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
4-tert-Butylbenzoyl chloride, a member of the acyl halide family, is a versatile reagent in organic

synthesis, finding significant application in the pharmaceutical and materials science industries.

Its chemical structure, featuring a reactive acyl chloride group and a sterically hindering tert-

butyl group, imparts unique reactivity and selectivity in various chemical transformations. This

guide provides a comprehensive overview of its chemical properties, key reactions, and

applications, with a focus on detailed experimental protocols and the underlying reaction

mechanisms.

Chemical and Physical Properties
4-tert-Butylbenzoyl chloride is a colorless to light yellow liquid.[1] The presence of the bulky

tert-butyl group influences its physical and chemical characteristics. Key properties are

summarized in the table below.
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Property Value

IUPAC Name 4-tert-butylbenzoyl chloride

CAS Number 1710-98-1

Molecular Formula C₁₁H₁₃ClO

Molecular Weight 196.67 g/mol [2]

Boiling Point 135 °C at 20 mmHg[3]

Density 1.007 g/mL at 25 °C[3]

Refractive Index n20/D 1.536[3]

Safety and Handling
4-tert-Butylbenzoyl chloride is a corrosive substance that reacts with water and moisture.[2] It

should be handled with appropriate personal protective equipment, including gloves, safety

goggles, and a lab coat, in a well-ventilated fume hood. It is incompatible with strong bases and

oxidizing agents.[2]

Applications in Synthesis and Drug Development
The primary utility of 4-tert-butylbenzoyl chloride lies in its function as an acylating agent. It is

employed in the synthesis of a variety of organic compounds, including ketones, esters, and

amides. These products often serve as intermediates in the development of pharmaceuticals

and advanced materials.

Notably, it is used in the synthesis of 9,9′-spirobifluorene-bridged bipolar systems, which have

applications in organic light-emitting diodes (OLEDs).[2][3] Furthermore, derivatives of 4-tert-

butylbenzoyl chloride are investigated for their potential biological activities. Some studies

suggest that related compounds may inhibit protein synthesis by binding to nuclear DNA,

indicating a potential avenue for therapeutic research.[1]

Key Reactions: Friedel-Crafts Acylation
A cornerstone reaction involving acyl chlorides is the Friedel-Crafts acylation, which is a

powerful method for forming carbon-carbon bonds with aromatic compounds. This reaction
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introduces an acyl group to an aromatic ring, typically using a Lewis acid catalyst such as

aluminum chloride (AlCl₃).

Experimental Protocol: Synthesis of 4'-tert-
Butylacetophenone via Friedel-Crafts Acylation
The following protocol details the synthesis of a related compound, 4'-tert-butylacetophenone,

which illustrates the general procedure for a Friedel-Crafts acylation. This reaction involves the

acylation of tert-butylbenzene with acetyl chloride, a process analogous to the acylation of an

aromatic compound with 4-tert-butylbenzoyl chloride.

Materials:

Anhydrous aluminum chloride (AlCl₃)

Carbon tetrachloride (CCl₄)

Acetyl chloride (CH₃COCl)

tert-Butylbenzene

Water

Ice

35% Hydrochloric acid (HCl)

Procedure:

In a reaction vessel, suspend 514 grams (3.85 mol) of anhydrous aluminum chloride in 2

liters of carbon tetrachloride.

While vigorously stirring the mixture, add 302 grams (3.85 mol) of acetyl chloride over a

period of 1 hour, maintaining the temperature below 10°C.[4]

Subsequently, add 469 grams (3.5 mol) of tert-butylbenzene to the reaction mixture over 3

hours, ensuring the temperature remains below 5°C.[4]
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After the addition is complete, continue stirring for 1 hour without cooling.

Pour the reaction mixture into a vessel containing a mixture of 500 milliliters of water, 1.7

kilograms of ice, and 150 milliliters of 35% hydrochloric acid.[4]

Separate the organic phase, wash it to neutrality, and then dry it.

Distill off the solvent to obtain the crude product.[4]

This procedure can be adapted for the reaction of 4-tert-butylbenzoyl chloride with an

appropriate aromatic substrate to synthesize the corresponding ketone.

Reaction Mechanism: Friedel-Crafts Acylation
The mechanism of the Friedel-Crafts acylation proceeds through several key steps, which are

visualized in the workflow diagram below.

Step 1: Formation of the Acylium Ion

Step 2: Electrophilic Attack

Step 3: Deprotonation and Catalyst Regeneration
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Caption: Workflow of the Friedel-Crafts Acylation Mechanism.

Conclusion
4-tert-Butylbenzoyl chloride is a valuable reagent for organic chemists, particularly in the fields

of drug discovery and materials science. Its utility in Friedel-Crafts acylation and other

nucleophilic substitution reactions allows for the construction of complex molecular

architectures. A thorough understanding of its properties, handling requirements, and reaction

mechanisms is crucial for its effective and safe use in a research and development setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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